Cas no 2227779-20-4 (rac-(1R,2S)-2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclopentan-1-ol
• CAS No: 2227779-20-4
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 6050796
• PubChem ID: 165590883
• Update Time: 2025-11-06

rac-(1R,2S)-2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclopentan-1-ol
• 2227779-20-4
• EN300-1637635

• Inchi： 1S/C7H12N4O/c1-11-7(8-9-10-11)5-3-2-4-6(5)12/h5-6,12H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： VWENBDHTQYPOTB-PHDIDXHHSA-N
• SMILES： O[C@@H]1CCC[C@H]1C1=NN=NN1C

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.8Ų

Additional information on rac-(1R,2S)-2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclopentan-1-ol

Racemic (1R,2S)-2-(1-Methyl-1H-1,2,3,4-Tetrazol-5-Yl)cyclopentan-1-Ol: A Comprehensive Overview

The compound with CAS No. 2227779-20-4, commonly referred to as rac-(1R,2S)-2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclopentan-1-ol, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and chemical synthesis. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements related to this compound.

Structural Insights and Synthesis Methods

The molecular structure of rac-(1R,2S)-2-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)cyclopentan-1-ol is characterized by a cyclopentane ring substituted with a hydroxyl group at position 1 and a tetrazole moiety at position 2. The tetrazole ring is further substituted with a methyl group at position 5. This arrangement imparts the molecule with unique electronic and steric properties that are crucial for its biological activity.

Recent studies have explored novel synthetic pathways for this compound. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to assemble the tetrazole ring onto the cyclopentane backbone. This method has been optimized to achieve high yields and excellent stereochemical control. Additionally, researchers have investigated the use of chiral auxiliaries to facilitate enantioselective synthesis of the racemic mixture.

Pharmacological Properties and Therapeutic Applications

The pharmacological profile of rac-(1R,2S)-2-(1-methyl-1H-1,2,3,4-tetrazol-5-Yl)cyclopentan-Ol has been extensively studied in preclinical models. Early research highlighted its potential as a modulator of ion channels and neurotransmitter receptors. Recent findings have demonstrated its ability to inhibit voltage-gated sodium channels (Nav), which are implicated in various neurological disorders such as epilepsy and chronic pain.

In addition to its ion channel modulation activity, this compound has shown promise as an anti-inflammatory agent. Studies conducted in animal models of inflammation have revealed its ability to suppress pro-inflammatory cytokine production through modulation of NF-kB signaling pathways.

Recent Research Advances

Over the past few years, there has been a surge in research aimed at understanding the mechanistic basis of rac-(1R,S)-cyclopentan-Ol's biological effects. A groundbreaking study published in *Nature Communications* elucidated the molecular interactions between this compound and its target proteins using advanced computational modeling techniques.

Another significant advancement involves the development of pro-drug derivatives that enhance the bioavailability of rac-(R,S)-cyclopentan-Ol in vivo. These derivatives have been shown to exhibit improved pharmacokinetic profiles compared to the parent compound.

Conclusion

Rac-(R,S)-cyclopentan-Ol (CAS No. 227797980) stands out as a versatile molecule with immense potential in drug discovery and development. Its unique chemical structure and diverse pharmacological properties make it an attractive candidate for addressing unmet medical needs across multiple therapeutic areas.